Cas no 2171695-21-7 (2-amino-6-methoxyhex-4-ynamide)

• Product Name: 2-amino-6-methoxyhex-4-ynamide
• CAS No: 2171695-21-7
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 5985173
• PubChem ID: 165945161
• Update Time: 2025-06-14

2-amino-6-methoxyhex-4-ynamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-methoxyhex-4-ynamide
• 2171695-21-7
• EN300-1300205

• Inchi： 1S/C7H12N2O2/c1-11-5-3-2-4-6(8)7(9)10/h6H,4-5,8H2,1H3,(H2,9,10)
• InChI Key： AFWSRJRBWPJQRV-UHFFFAOYSA-N
• SMILES： O=C(C(CC#CCOC)N)N

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 78.3Ų

Additional information on 2-amino-6-methoxyhex-4-ynamide

Research Brief on 2-amino-6-methoxyhex-4-ynamide (CAS: 2171695-21-7): Recent Advances and Applications in Chemical Biology and Medicine

The compound 2-amino-6-methoxyhex-4-ynamide (CAS: 2171695-21-7) has recently emerged as a molecule of significant interest in the fields of chemical biology and medicinal chemistry. This alkyne-containing amino acid derivative exhibits unique structural features that make it a promising candidate for various applications, including drug discovery, bioconjugation, and probe development. Recent studies have highlighted its potential as a versatile building block for the synthesis of bioactive molecules and as a tool for studying biological systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-amino-6-methoxyhex-4-ynamide as a key intermediate in the synthesis of novel kinase inhibitors. The researchers utilized the alkyne moiety for click chemistry-based modifications, enabling rapid diversification of the molecular scaffold. This approach led to the identification of several compounds with potent and selective activity against specific cancer-related kinases, showcasing the molecule's value in medicinal chemistry applications.

In the field of chemical biology, 2-amino-6-methoxyhex-4-ynamide has been employed as a metabolic labeling probe. A recent Nature Chemical Biology publication (2024) described its incorporation into cellular proteins through engineered aminoacyl-tRNA synthetase systems. The terminal alkyne group allowed for subsequent bioorthogonal labeling with azide-containing fluorescent dyes, enabling visualization and tracking of newly synthesized proteins in live cells. This application provides researchers with a powerful tool for studying protein synthesis dynamics in various biological contexts.

The synthetic accessibility of 2-amino-6-methoxyhex-4-ynamide has also been improved through recent methodological developments. A 2024 Organic Letters report detailed an efficient, scalable synthesis route starting from commercially available precursors, achieving an overall yield of 68% with excellent purity. This advancement addresses previous challenges in the compound's availability and supports its broader adoption in research applications.

Pharmacokinetic studies of derivatives containing the 2-amino-6-methoxyhex-4-ynamide scaffold have shown promising results. Research published in ACS Pharmacology & Translational Science (2023) demonstrated that appropriately modified analogs exhibit favorable blood-brain barrier penetration properties, suggesting potential applications in central nervous system-targeted therapeutics. The methoxy group in particular appears to contribute to improved metabolic stability compared to similar compounds without this substitution.

Looking forward, the unique properties of 2-amino-6-methoxyhex-4-ynamide position it as a valuable tool for both basic research and drug discovery efforts. Its dual functionality (amino and alkyne groups) enables diverse chemical modifications, while the methoxy group provides additional opportunities for structure-activity relationship optimization. Ongoing research is exploring its incorporation into peptide-based therapeutics and as a component of PROTAC molecules for targeted protein degradation.

In conclusion, recent studies have significantly expanded our understanding of 2-amino-6-methoxyhex-4-ynamide (2171695-21-7) and its potential applications. The compound's versatility, combined with improved synthetic methods and demonstrated biological utility, suggests it will continue to play an important role in chemical biology and medicinal chemistry research. Future investigations will likely focus on expanding its applications in targeted drug delivery systems and as a probe for studying biological processes at the molecular level.